2-(4-chlorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide

• IUPAC Name: 2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C17H17ClN2O3/c1-19-16(21)10-12-2-6-14(7-3-12)20-17(22)11-23-15-8-4-13(18)5-9-15/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: QFOSTPPUXQTUMT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

2-(4-Chlorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide, often referred to as 2-CPMA, is a synthetic compound that has been studied in scientific research for its potential applications in various fields. This compound has a wide range of uses, from being used as a reagent in chemical synthesis to being used as a biochemical and physiological agent in laboratory experiments.

Scientific Research Applications

2-CPMA has a wide range of applications in scientific research. It has been used as a reagent in chemical synthesis, as a biochemical and physiological agent in laboratory experiments, and as a drug in drug discovery and development. It has also been used as a tool to study the structure and function of enzymes and proteins, as well as to study the mechanisms of action of drugs.

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various proteins and enzymes .

Mode of Action

It is likely that the compound interacts with its targets through a combination of hydrogen bonding, electrostatic interactions, and π–π stacking .

Biochemical Pathways

Similar compounds have been shown to impact various biochemical pathways .

Result of Action

Similar compounds have been reported to have various effects at the molecular and cellular levels .

Action Environment

It is known that environmental factors can significantly impact the action of similar compounds .

Advantages and Limitations for Lab Experiments

2-CPMA has a number of advantages for use in laboratory experiments. It is relatively inexpensive to produce, and it is easy to synthesize in a laboratory setting. It is also relatively non-toxic, making it safe for use in experiments. The main limitation of 2-CPMA is that it has a relatively short half-life, meaning that it is quickly metabolized and eliminated from the body. This can limit its usefulness in experiments that require long-term exposure to the compound.

Future Directions

2-CPMA has a wide range of potential applications in scientific research and drug development. It has been studied for its potential to be used as a drug to treat various neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. It has also been studied for its potential to be used as an insecticide, as well as for its potential to be used in the development of new drugs. Additionally, it has been studied for its potential to be used in the development of new diagnostic tests and treatments for cancer. Finally, it has been studied for its potential to be used as a tool to study the structure and function of proteins and enzymes.

Synthesis Methods

2-CPMA is synthesized by a multi-step process that involves the reaction of 4-chlorophenol and methylcarbamoylmethylphenylacetate. First, 4-chlorophenol is reacted with sodium hydroxide in aqueous solution to produce 4-chlorophenolate. Then, the 4-chlorophenolate is reacted with methylcarbamoylmethylphenylacetate in the presence of a base such as sodium hydroxide to produce 2-CPMA.

Biochemical Analysis

Molecular Mechanism

It’s possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .